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Compound of Interest

Compound Name: 5-Bromo-3-methylbenzofuran

Cat. No.: B1280059 Get Quote

This guide provides a comparative analysis of the X-ray crystallographic data of several 5-
bromo-3-methylbenzofuran derivatives. It is intended for researchers, scientists, and

professionals in drug development to facilitate the understanding of structure-property

relationships in this class of compounds. The guide summarizes key crystallographic

parameters, details the experimental protocols for their synthesis and structural determination,

and visualizes a relevant biological signaling pathway associated with their therapeutic

potential.

Crystallographic Data Comparison
The following tables summarize the key crystallographic data for a selection of 5-bromo-3-
methylbenzofuran derivatives, allowing for a direct comparison of their solid-state structures.

Table 1: Crystal Data and Structure Refinement for 5-Bromo-3-methylbenzofuran Derivatives.
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Table 2: Key Structural Parameters for 5-Bromo-3-methylbenzofuran Derivatives.

Compound Name
Dihedral Angle between
Benzofuran and Phenyl
Ring (°)

Key Intermolecular
Interactions

5-Bromo-3-(3-

fluorophenylsulfinyl)-2-methyl-

1-benzofuran[6]

85.0(1)

C—H⋯O hydrogen bonds,

Br⋯O contact, slipped π–π

interactions

5-Bromo-2-(4-methylphenyl)-3-

methylsulfinyl-1-benzofuran[1]
29.58(7)

C—H⋯O hydrogen bonds

forming centrosymmetric

dimers

5-Bromo-2-(3-fluorophenyl)-3-

methylsulfinyl-1-benzofuran[2]
30.77(6)

C—H⋯O hydrogen bonds,

Br⋯O halogen-bonding

5-Bromo-3-(4-

chlorophenylsulfinyl)-2-methyl-

1-benzofuran[3]

89.55(9)
C—H⋯O hydrogen bonds,

Br⋯Br contact

5-Bromo-2-methyl-3-(4-

methylphenylsulfinyl)-1-

benzofuran[4]

87.83(6)

C—H⋯O hydrogen bonds,

Br⋯O contacts, π–π

interactions

5-Bromo-3-ethylsulfinyl-2-(4-

methylphenyl)-1-benzofuran[5]
0.9(2)

C—H⋯O, C—H⋯π, Br⋯π,

and π–π interactions

Experimental Protocols
General Synthesis of Sulfinylbenzofuran Derivatives
The general synthetic procedure for the preparation of the title compounds involves the

oxidation of the corresponding sulfanyl precursors.[1][2][3][4][5][6] A solution of the appropriate

5-bromo-3-(arylsulfanyl)-2-methyl-1-benzofuran derivative in dichloromethane is cooled to 273

K (0 °C).[1][2][3][4][5][6] To this stirred solution, 3-chloroperoxybenzoic acid (m-CPBA, typically
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77% purity, ~1.0-1.2 equivalents) is added in small portions.[1][2][3][4][5][6] The reaction

mixture is then allowed to warm to room temperature and stirred for a period of 4 to 5 hours.[1]

[2][3][4][5][6]

Upon completion of the reaction, the mixture is washed with a saturated aqueous solution of

sodium bicarbonate.[1][2][3][4][5][6] The organic layer is separated, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure.[1][2][3][4][5]

[6] The resulting crude product is purified by column chromatography on silica gel, typically

using a mixture of hexane and ethyl acetate as the eluent, to afford the desired

sulfinylbenzofuran derivative as a colorless solid.[1][2][3][4]

X-ray Crystallography
Single crystals suitable for X-ray diffraction analysis are typically obtained by slow evaporation

of a solution of the purified compound in a suitable solvent such as acetone or ethyl acetate at

room temperature.[1][2][3][4][6]

Data collection is performed on a Bruker SMART APEXII CCD diffractometer using Mo Kα

radiation (λ = 0.71073 Å) at a temperature of 173 K.[1][2][3][4][6] The collected data is

processed using software such as SAINT for cell refinement and data reduction.[3] An

absorption correction, for instance, a multi-scan method (SADABS), is applied.[1][3]

The crystal structure is solved by direct methods using programs like SHELXS97 and refined

by full-matrix least-squares on F² using SHELXL97.[3] All non-hydrogen atoms are refined

anisotropically. Hydrogen atoms are typically placed in geometrically calculated positions and

refined using a riding model.[1][2][3][4][6]

Biological Activity and Signaling Pathway
Benzofuran derivatives are known to exhibit a wide range of biological activities, including

anticancer properties.[7] Some 3-methylbenzofuran derivatives have been shown to induce

apoptosis in cancer cells by modulating key signaling pathways.[7] One such pathway is the

RAS/RAF/MEK/ERK signaling cascade, which is frequently hyperactivated in various cancers

and plays a crucial role in cell proliferation, survival, and differentiation. Inhibition of this

pathway can lead to the suppression of tumor growth. The diagram below illustrates the

proposed mechanism of action for a 3-methylbenzofuran derivative that inhibits the ERK

signaling pathway.[7]
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Caption: RAS/RAF/MEK/ERK signaling pathway and its inhibition by a 5-bromo-3-
methylbenzofuran derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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